N-[2-{[(4-chlorophenyl)sulfonyl]methyl}-4-(1-pyrrolidinylcarbonyl)phenyl]-2,2,2-trifluoroacetamide

• IUPAC Name: N-[2-[(4-chlorophenyl)sulfonylmethyl]-4-(pyrrolidine-1-carbonyl)phenyl]-2,2,2-trifluoroacetamide
• InChI: InChI=1S/C20H18ClF3N2O4S/c21-15-4-6-16(7-5-15)31(29,30)12-14-11-13(18(27)26-9-1-2-10-26)3-8-17(14)25-19(28)20(22,23)24/h3-8,11H,1-2,9-10,12H2,(H,25,28)
• InChI Key: PGDAGZGVMVDMTM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CC(=C(C=C2)NC(=O)C(F)(F)F)CS(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C20H18ClF3N2O4S
• Molecular Weight: 474.9 g/mol
• CAS No.: 339101-84-7

Description

“N-[2-{[(4-chlorophenyl)sulfonyl]methyl}-4-(1-pyrrolidinylcarbonyl)phenyl]-2,2,2-trifluoroacetamide” is a chemical compound with a complex structure. It has a molecular formula and weight that can be determined from its structure.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques. The compound contains several functional groups, including a sulfonyl group, a carbonyl group, and a trifluoroacetamide group.

Physical and Chemical Properties Analysis

This compound has specific physical and chemical properties, such as melting point, boiling point, density, and molecular weight. These properties can be determined using various analytical techniques.

Scientific Research Applications

Synthesis and Reactivity

• The compound is involved in reactions leading to heterocyclization products, such as substituted N-sulfonylpyrrolidines. In oxidative conditions, it reacts with 1,4-diphenyl-1,3-butadiene to produce heterocyclization products, highlighting its utility in creating complex molecular structures through oxidative sulfamidation and trifluoroacetamidation processes. This demonstrates its versatility in synthesizing compounds with potential applications in medicinal chemistry and material science (Moskalik et al., 2017).

Catalytic and Coordination Chemistry

• It serves as a precursor in the synthesis of complex organometallic compounds. For instance, sulfonation of (diphenylphosphinothioyl)ferrocene with chlorosulfonic acid leads to products that can be used in catalytic processes, showcasing its importance in the development of new catalysts for various chemical reactions (Zábranský et al., 2018).

Material Science

• In material science, derivatives of this compound are utilized in the synthesis of novel organic-soluble polyamide-imides (PAIs) bearing flexible ether and sulfide links, and electron-withdrawing trifluoromethyl groups. These materials exhibit excellent thermal stability and solubility, making them suitable for high-performance applications, including advanced coatings and films (Shockravi et al., 2009).

Safety and Hazards

Like all chemicals, this compound should be handled with care. It’s important to follow safety guidelines when handling it to prevent exposure and potential harm.